Cas no 161510-55-0 (L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI))

• Product name: L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI)
• CAS No: 161510-55-0
• MF: C₄₂H₅₂N₆O₆
• MW: 736.89888
• CID: 173926
• PubChem ID: 460228

L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (9CI)
• pyridin-2-ylmethyl [(2S)-1-{[(2S,3R,4R)-4-(benzylamino)-5-{[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino}-3-hydroxy-5-oxo-1-phenylpentan-2-yl]amino}-3-methyl-1-oxobutan-2-yl]carbamate (non-preferred name)
• L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmet
• L-Lyxonamide,2,4,5-trideoxy-4-[[3-methyl-1-oxo-2-[[(2-pyridinylmethoxy)carbonyl]amino]butyl]amino]-N-[2-methyl-1-[[(phenylmethyl)amino]carbonyl]propyl]-5-phenyl-2-[(phenylmethyl)amino]-,[1(S),4(S)]- (
• pyridin-2-ylmethyl N-[(2S)-1-[[(2S,3R,4R)-4-(benzylamino)-5-[[(2S)-1-(benzylamino)-3-methyl-1-oxobutan-2-yl]amino]-3-hydroxy-5-oxo-1-phenylpentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• (2R,3R,4S)-N-(2-(Benzylamino)-4-((N-(2-pyridinylmethoxy)carbonyl)valyl)amino)-3-hydroxy-5-phenylpentanoyl)valine benzylamide
• 2-pyridylmethyl N-[(1S)-1-[[(1S,2R,3R)-1-benzyl-3-(benzylamino)-4-[[(1S)-1-(benzylcarbamoyl)-2-methyl-propyl]amino]-2-hydroxy-4-oxo-butyl]carbamoyl]-2-methyl-propyl]carbamate
• 161510-55-0
• Statine deriv. 37
• CHEMBL107125
• pyridin-2-ylmethyl N-[(1S)-1-{[(2S,3R,4R)-4-(benzylamino)-4-{[(1S)-1-(benzylcarbamoyl)-2-methylpropyl]carbamoyl}-3-hydroxy-1-phenylbutan-2-yl]carbamoyl}-2-methylpropyl]carbamate
• (2R,3R,4S)-N-[2-(Benzylamino)-4-[[N-(2-pyridinylmethoxy)carbonyl]valyl]amino]-3-hydroxy-5- phenylpentanoyl]valine benzylamide
• BDBM954
• DTXSID60167183

• Inchi： InChI=1S/C42H52N6O6/c1-28(2)35(39(50)45-26-32-20-12-7-13-21-32)47-41(52)37(44-25-31-18-10-6-11-19-31)38(49)34(24-30-16-8-5-9-17-30)46-40(51)36(29(3)4)48-42(53)54-27-33-22-14-15-23-43-33/h5-23,28-29,34-38,44,49H,24-27H2,1-4H3,(H,45,50)(H,46,51)(H,47,52)(H,48,53)/t34-,35-,36-,37+,38+/m0/s1
• InChI Key： ANUZDKWLVLGFCY-LOFFRUMASA-N
• SMILES： O=C(N[C@H](C(N[C@H]([C@H]([C@H](C(N[C@H](C(NCC1C=CC=CC=1)=O)C(C)C)=O)NCC1C=CC=CC=1)O)CC1C=CC=CC=1)=O)C(C)C)OCC1=CC=CC=N1

Computed Properties

• Exact Mass: 736.395
• Monoisotopic Mass: 736.395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 20
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 1007.6°Cat760mmHg
• Flash Point: 563.2°C
• Refractive Index: 1.586